Cas no 17763-67-6 (Phenyl trifluoromethanesulfonate)

• Product Name: Phenyl trifluoromethanesulfonate
• CAS No: 17763-67-6
• MF: C₇H₅F₃O₃S
• MW: 226.173011541367
• MDL: MFCD00192399
• CID: 122546
• PubChem ID: 87561082
• Update Time: 2025-04-18

Phenyl trifluoromethanesulfonate Chemical and Physical Properties

Names and Identifiers

• Methanesulfonic acid,1,1,1-trifluoro-, phenyl ester
• Phenyl Trifluoromethanesulfonate
• phenol triflate
• phenyl triflate
• Trifluoromethanesulfonic Acid Phenyl Ester
• trifluoromethanesulfonyloxybenzene
• Phenol trifluoromethanesulfonate
• Trifluoromethylsulfonyloxybenzene
• Trifluoromethanesulfonic Acid Phenyl Ester Phenyl Triflate
• Phenyl trifluoromethanesulfonate 98%
• Methanesulfonic acid, trifluoro-, phenyl ester
• GRJHONXDTNBDTC-UHFFFAOYSA-N
• phenyltrifluoromethanesulfonate
• Phenyl trifluoromethanesulfonate #
• Phenyl trifluoromethanesulfonate, 98%
• FCH1318884
• PC450234
• AK176204
• trifluoro-methanesulfonic acid phenyl ester
• P1829
• I
• AKOS025213101
• J-011301
• 17763-67-6
• MFCD00192399
• Methanesulfonic acid, 1,1,1-trifluoro-, phenyl ester
• SY051297
• CS-0121626
• FS-4226
• D92162
• DTXSID40338354
• SCHEMBL780030
• Phenyl trifluoromethanesulfonate

• MDL： MFCD00192399
• Inchi： 1S/C7H5F3O3S/c8-7(9,10)14(11,12)13-6-4-2-1-3-5-6/h1-5H
• InChI Key： GRJHONXDTNBDTC-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)OC1C=CC=CC=1

Computed Properties

• Exact Mass: 225.99100
• Monoisotopic Mass: 225.99114968g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.5
• Topological Polar Surface Area: 51.8

Experimental Properties

• Color/Form: liquid
• Density: 1.396 g/mL at 25 °C(lit.)
• Boiling Point: 62°C/13mmHg(lit.)
• Flash Point: Fahrenheit: 159.8 ° f < br / > Celsius: 71 ° C < br / >
• Refractive Index: n20/D 1.435(lit.)
• PSA: 51.75000
• LogP: 2.99580
• Solubility: Not determined

Phenyl trifluoromethanesulfonate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H227-H302+H312+H332-H315-H319
• Warning Statement： P210-P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P403+P235-P501
• Hazardous Material transportation number：UN 2927 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： 24/25-34
• Safety Instruction： S26; S36; S45; S36/37/39
• Hazardous Material Identification：
• HazardClass：6.1,8
• PackingGroup：Ⅱ
• Storage Condition：Inert atmosphere,Room Temperature
• Risk Phrases：R36/37/38; R34; R24/25

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